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Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of prometryn, a selective triazine
herbicide, for pre-emergence weed control. This document includes detailed information on its
mechanism of action, application rates for key crops, and robust experimental protocols for
efficacy evaluation and residue analysis.

Mechanism of Action

Prometryn is a selective systemic herbicide primarily absorbed by the roots and emerging
shoots of susceptible weed species.[1] Following uptake, it is translocated acropetally through
the xylem to the apical meristems and leaves.[1] The primary mode of action is the inhibition of
photosynthesis at Photosystem Il (PSII).[2]

Prometryn competitively binds to the D1 protein at the QB binding site within the PSII complex
located in the thylakoid membranes of chloroplasts. This binding blocks the electron transport
from the primary quinone acceptor (QA) to the secondary quinone acceptor (QB), effectively
interrupting the photosynthetic electron transport chain. The inhibition of electron flow prevents
the synthesis of ATP and NADPH, which are essential for CO: fixation. The subsequent build-
up of highly reactive molecules leads to lipid peroxidation and membrane damage, ultimately
causing cell death and necrosis in susceptible plants.
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Caption: Prometryn inhibits photosynthesis by blocking the electron transport chain at

Photosystem II.

Application Rates for Pre-emergence Weed Control

The application rates for prometryn are dependent on the crop, soil type, and target weed
species. The following tables provide recommended application rates for cotton, carrots, and
celery. It is crucial to consult the product label for specific instructions and restrictions.

Table 1: Prometryn Application Rates for Cotton
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Prometryn ..
Prometryn 4L Application
. . 900DF L.
Soil Texture Formulation . Target Weeds Timing &
Formulation (
(L/ha) Remarks
kg/ha)
Annual grasses Pre-emergence,
Sandy Loam (low and broadleaf at planting. Use
i 15-2.0 08-1.1
organic matter) weeds (e.g., lower rates on
pigweed) lighter soils.[3]
Annual grasses
_ and broadleaf Pre-emergence,
Silt Loam 20-25 1.1-14 )
weeds (e.g., at planting.[3]
pigweed)
Annual grasses Pre-emergence,
and broadleaf at planting. Use
Clay Loam/Clay 2.5 1.4

weeds (e.qg., higher rates on
pigweed) heavier soils.
Table 2: Prometryn Application Rates for Carrots
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broadleaf weeds

Prometryn Prometryn L
Application
. 480SC 900DF e
Soil Texture . . Target Weeds Timing &
Formulation Formulation (
Remarks
(L/ha) kg/ha)
) Not Not High risk of crop
Sandy Soils - o
Recommended Recommended injury.
Pre-emergence,
apply within 2
Annual broadleaf  days after
weeds (e.g., lanting.[2][4
Mineral Soils 1.2-1.8 1.2-1.8 (e9 b ) g[2ll
goosefoot, Rainfall or
purslane) irrigation is
necessary for
activation.
Pre-emergence,
) Annual broadleaf
Muck Soils 3.75-4.58 - soon after
weeds )
planting.[5]
Table 3: Prometryn Application Rates for Celery
Prometryn L.
L Prometryn 4L Application
Application ] 480SC o
Formulation ) Target Weeds Timing &
Type Formulation
(L/ha) Remarks
(L/ha)

Pre-transplant ) Apply before
) Pigweed, )
Soil 1.0-15 - ] transplanting

) Nightshade
Incorporation celery.[2]
Apply 2 to 6
weeks after
Emerged annual transplanting
Post-transplant 16-3.2 3.75-4.58

when weeds are
less than 2
inches tall.[6][7]
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Experimental Protocols
Protocol for Evaluating Pre-emergence Efficacy of
Prometryn in Cotton

This protocol outlines a field trial to assess the efficacy of prometryn for pre-emergence weed

control in cotton.
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Caption: Workflow for a field trial to evaluate the pre-emergence efficacy of prometryn.
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. Site Selection and Preparation:

Select a field with uniform soil texture and a known history of annual broadleaf and grass
weed infestation.

Conduct standard tillage practices to prepare a clean and uniform seedbed.

Establish individual plots of a size suitable for the application equipment (e.g., 3m x 10m).[8]
. Experimental Design and Treatments:

Use a Randomized Complete Block Design (RCBD) with a minimum of four replications.[8]

Treatments should include:

[¢]

An untreated control (weedy check).

[e]

A weed-free control (hand-weeded).

[e]

Prometryn at the recommended rate (1x) for the specific soil type.

o

Prometryn at double the recommended rate (2x) to assess crop safety.
. Sowing:
Sow a commercial cotton variety at the recommended seeding rate and depth.

If natural weed pressure is low, overseed the trial area with a known density of target weed
seeds (e.g., Amaranthus spp., Digitaria spp.).

. Herbicide Application:

Calibrate a backpack or tractor-mounted sprayer to deliver a consistent spray volume (e.g.,
200-400 L/ha).

Apply prometryn treatments pre-emergence, within 48 hours of planting, to a moist soil
surface.[9]

Ensure uniform coverage of each plot, avoiding spray drift to adjacent plots.
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5. Data Collection:
» Weed Control Efficacy:

o Visually assess percent weed control at 14, 28, and 56 days after treatment (DAT) using a
0-100% scale (0 = no control, 100 = complete control).

o At 56 DAT, measure weed density (plants/m2) and collect above-ground weed biomass
from a designated quadrat (e.g., 0.5m x 0.5m) in each plot. Dry the biomass to a constant
weight.[8]

e Crop Phytotoxicity:

o Visually assess crop injury at 7, 14, and 28 DAT using a 0-100% scale (0 = no injury, 100 =
crop death).

o Record cotton stand counts (plants/m of row) at 21 DAT.
o Measure the height of ten randomly selected cotton plants per plot at 56 DAT.
 Yield:

o At crop maturity, harvest the center rows of each plot and determine the seed cotton yield (
kg/ha ).[8]

6. Statistical Analysis:
o Analyze the collected data using Analysis of Variance (ANOVA).

o Use a suitable mean separation test (e.g., Tukey's HSD) to determine significant differences
between treatment means.

Protocol for Determination of Prometryn Residues in
Soil by HPLC

This protocol describes a method for the extraction and quantification of prometryn residues in
soil samples using High-Performance Liquid Chromatography (HPLC) with UV detection.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Supply Herbicide Prometryn, Prometryn 500g/L SC, 80% WP, prometryn herbicide,
pesticide suppliers [essencechem.com]

. aceagrochem.com [aceagrochem.com]
. uaex.uada.edu [uaex.uada.edu]

. perennia.ca [perennia.ca]

2
3
4
e 5. perennia.ca [perennia.ca]
6. perennia.ca [perennia.ca]
7. growables.org [growables.org]
8. isws.org.in [isws.org.in]
9. cotton.org [cotton.org]
e 10. scispace.com [scispace.com]

» To cite this document: BenchChem. [Application Notes and Protocols for Prometryn as a
Selective Pre-emergence Herbicide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678245#use-of-prometryn-as-a-selective-pre-
emergence-herbicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1678245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

